Benzoic acid, 3,5-disulfo-, disodium salt
Description
Benzoic acid, 3,5-disulfo-, disodium salt, also known as Disodium hydrogen 3,5-disulphonatobenzoate, is a chemical compound with the molecular formula C7H4Na2O8S2 . It has a molecular weight of 326.2 g/mol . The IUPAC name for this compound is disodium;5-carboxybenzene-1,3-disulfonate .
Molecular Structure Analysis
The molecular structure of Benzoic acid, 3,5-disulfo-, disodium salt can be represented by the InChI string:InChI=1S/C7H6O8S2.2Na/c8-7(9)4-1-5(16(10,11)12)3-6(2-4)17(13,14)15;;/h1-3H,(H,8,9)(H,10,11,12)(H,13,14,15);;/q;2*+1/p-2
. The Canonical SMILES representation is C1=C(C=C(C=C1S(=O)(=O)[O-])S(=O)(=O)[O-])C(=O)O.[Na+].[Na+]
. Physical And Chemical Properties Analysis
The computed properties of Benzoic acid, 3,5-disulfo-, disodium salt include a molecular weight of 326.2 g/mol, a hydrogen bond donor count of 1, and a hydrogen bond acceptor count of 8 . The compound has a rotatable bond count of 3 . The exact mass is 327.92994806 g/mol, and the monoisotopic mass is also 327.92994806 g/mol . The topological polar surface area is 163 Ų .Scientific Research Applications
Physiologically-based Pharmacokinetic Analysis
Benzoic acid (BA), including its salts like disodium benzoate, has been the subject of physiologically-based pharmacokinetic analyses to understand its metabolic and dosimetric variations in different species, such as rats, guinea pigs, and humans. This research has led to the development of species-specific pharmacokinetic models, revealing insights into the hepatic metabolism of BA and its implications for dietary exposures, offering a basis for reducing interspecies uncertainty factors in dietary exposure assessments (Hoffman & Hanneman, 2017).
Gut Function Regulation
Studies have highlighted the role of benzoic acid as an antibacterial and antifungal preservative in food and feeds, pointing out its potential to improve growth and health by promoting gut functions. These effects include enhancing digestion, absorption, barrier function, enzyme activity, redox status, immunity, and microbiota in the gut. While beneficial at appropriate levels, excessive administration of benzoic acid can damage gut health, indicating a need for balanced use (Mao, Yang, Chen, Yu, & He, 2019).
Acidifying Agents in Animal Diets
Benzoic acid and its salts are recognized as effective acidifying agents in diets, particularly for piglets post-weaning. The application of these acidifiers is associated with improved sanitary conditions and performance in animal husbandry, attributed to the reduction of gastric pH, control of intestinal microbiota, and stimulation of digestive enzyme secretion (Denck, Hilgemberg, & Lehnen, 2017).
Environmental and Toxicological Assessments
Research has delved into the environmental and toxicological aspects of benzoic acid and its salts, such as sodium benzoate. The studies aim to adjust maximum permissible concentrations in water based on modern data, comparing international approaches and domestic practices. These assessments consider the multipathogenetic representation of the toxic effects of benzoic acid and its impact on the central nervous system, underscoring the importance of setting appropriate safety levels and understanding the environmental fate of these compounds (Zholdakova, Sinitsyna, Kharchevnikova, Pechnikova, Mamonov, & Belyaeva, 2021).
properties
IUPAC Name |
disodium;5-carboxybenzene-1,3-disulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6O8S2.2Na/c8-7(9)4-1-5(16(10,11)12)3-6(2-4)17(13,14)15;;/h1-3H,(H,8,9)(H,10,11,12)(H,13,14,15);;/q;2*+1/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCBDBWXOBUXRIC-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1S(=O)(=O)[O-])S(=O)(=O)[O-])C(=O)O.[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Na2O8S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0066454 | |
Record name | Benzoic acid, 3,5-disulfo-, disodium salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0066454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzoic acid, 3,5-disulfo-, disodium salt | |
CAS RN |
19089-55-5, 83929-52-6 | |
Record name | Benzoic acid, 3,5-disulfo-, sodium salt (1:2) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019089555 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Sodium dihydrogen 3,5-disulphonatobenzoate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083929526 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoic acid, 3,5-disulfo-, sodium salt (1:2) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzoic acid, 3,5-disulfo-, disodium salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0066454 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Disodium hydrogen 3,5-disulphonatobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.900 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Sodium dihydrogen 3,5-disulphonatobenzoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.073.926 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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